3-Hydroxy-5-cholestenoic acid
Overview
Description
3-Hydroxy-5-cholestenoic acid is an active metabolite of cholesterol. It is formed when cholesterol is metabolized by the cytochrome P450 (CYP) isomer CYP27A1 .
Synthesis Analysis
The synthesis of 3-Hydroxy-5-cholestenoic acid involves the metabolism of cholesterol by the cytochrome P450 (CYP) isomer CYP27A1 . This process is part of the body’s natural cholesterol metabolism pathways .Molecular Structure Analysis
The molecular formula of 3-Hydroxy-5-cholestenoic acid is C27H44O3 . The IUPAC Standard InChIKey is KFCUEYRSEFZHGW-MTCBLDTQSA-N .Chemical Reactions Analysis
3-Hydroxy-5-cholestenoic acid is a modulator of γ-secretase that decreases amyloid β (1-42) peptide (Aβ42; EC 50 = 250 nM) and increases Aβ38 levels with no effect on total Aβ in CHO2B7 cells .Physical And Chemical Properties Analysis
The molecular weight of 3-Hydroxy-5-cholestenoic acid is 416.6 . It is a solid at room temperature .Scientific Research Applications
Alzheimer’s Disease Research
3beta-Hydroxy-5-cholestenoic acid (3-HCOA) has been identified as a potent γ-secretase modulator . γ-secretase is an enzyme that plays a key role in the production of amyloid-β (Aβ) peptides, which are implicated in the pathogenesis of Alzheimer’s disease . 3-HCOA decreases Aβ42 and increases Aβ38 levels, which is a typical signature of γ-secretase modulators . This suggests that 3-HCOA could potentially be used in the development of therapeutic strategies for Alzheimer’s disease .
Cholesterol Metabolism
3-HCOA is an active metabolite of cholesterol . It is formed when cholesterol is metabolized by the cytochrome P450 (CYP) isomer CYP27A1 . This indicates that 3-HCOA plays a role in cholesterol metabolism and could be used in research related to cholesterol and its metabolic pathways .
Neurological Research
Research has indicated the presence of an enzymatic activity that converts 3beta-hydroxy-5-cholenoic acid into CDCA in rat brain tissue . This suggests that 3-HCOA could be used in neurological research, particularly in studies related to brain metabolism .
Drug Development
Due to its role as a γ-secretase modulator and its involvement in cholesterol metabolism, 3-HCOA could potentially be used in drug development . Its effects on Aβ peptide levels suggest that it could be used in the development of drugs for Alzheimer’s disease . Additionally, its role in cholesterol metabolism could make it a target for drugs designed to regulate cholesterol levels .
Cell Culture Studies
3-HCOA has been shown to have effects on Aβ levels in CHO2B7 cells . This suggests that it could be used in cell culture studies, particularly those related to the study of Alzheimer’s disease and cholesterol metabolism .
Biochemical Research
The biochemical properties of 3-HCOA, including its formation from cholesterol by CYP27A1 and its conversion into CDCA, make it a compound of interest in biochemical research . It could be used in studies related to enzyme activity, metabolic pathways, and the biochemistry of cholesterol .
Mechanism of Action
3beta-Hydroxy-5-cholestenoic acid, also known as 3-Hydroxy-5-cholestenoic acid or 3-HCOA, is an active metabolite of cholesterol . It plays a significant role in various biochemical pathways and has a unique mode of action. This article will delve into the details of its mechanism of action.
Mode of Action
3-HCOA acts as a modulator of γ-secretase . It selectively decreases the levels of amyloid β (1-42) peptide (Aβ42) and increases Aβ38 levels, with no effect on total Aβ in CHO2B7 cells . This modulation of γ-secretase activity alters the production of Aβ peptides, which are implicated in Alzheimer’s disease .
Biochemical Pathways
3-HCOA is an active metabolite of cholesterol, formed when cholesterol is metabolized by the cytochrome P450 (CYP) isomer CYP27A1 . It is involved in the primary bile acid biosynthesis pathway . The modulation of γ-secretase by 3-HCOA affects the production of Aβ peptides, influencing the amyloidogenic pathway .
Pharmacokinetics
It is known that it is an endogenous metabolite of cholesterol, suggesting that its bioavailability may be influenced by cholesterol metabolism .
Result of Action
The modulation of γ-secretase by 3-HCOA leads to a decrease in Aβ42 levels and an increase in Aβ38 levels . This shift in Aβ peptide production could potentially influence the pathogenesis of Alzheimer’s disease, as Aβ42 has been implicated as the initiating molecule in the disease .
Action Environment
The action of 3-HCOA may be influenced by various environmental factors, including the levels of cholesterol, as 3-HCOA is a metabolite of cholesterol . .
properties
IUPAC Name |
(6R)-6-[(3S,8S,9S,10R,13R,14S,17R)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methylheptanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H44O3/c1-17(6-5-7-18(2)25(29)30)22-10-11-23-21-9-8-19-16-20(28)12-14-26(19,3)24(21)13-15-27(22,23)4/h8,17-18,20-24,28H,5-7,9-16H2,1-4H3,(H,29,30)/t17-,18?,20+,21+,22-,23+,24+,26+,27-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WVXOMPRLWLXFAP-AMQKJUDNSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCCC(C)C(=O)O)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](CCCC(C)C(=O)O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)O)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H44O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70984186 |
Source
|
| Record name | 3-Hydroxycholest-5-en-26-oic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70984186 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
416.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Hydroxy-5-cholestenoic acid | |
CAS RN |
6561-58-6 |
Source
|
| Record name | 3β-Hydroxy-5-cholestenoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6561-58-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Hydroxy-5-cholestenoic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006561586 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-Hydroxycholest-5-en-26-oic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70984186 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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